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Compound of Interest

N-{(4-
Compound Name:
Aminophenyl)methylladenosine

Cat. No.: B1223172

Get Quote

\ J

CAS Number: 95523-13-0
Molecular Formula: C17H20Ne6O4

Molecular Weight: 372.38 g/mol

Introduction

N-[(4-Aminophenyl)methyl]adenosine is a synthetic derivative of the endogenous nucleoside
adenosine. It is recognized in the scientific community primarily for its role as a non-selective
agonist for the As adenosine receptor, a G protein-coupled receptor implicated in a variety of
physiological and pathophysiological processes. This technical guide provides an in-depth
overview of the chemical properties, synthesis, biological activity, and analytical methodologies
related to N-[(4-Aminophenyl)methyl]ladenosine, tailored for researchers, scientists, and
professionals in the field of drug development.

Chemical Properties and Synthesis
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N-[(4-Aminophenyl)methyl]ladenosine is a white to off-white solid. Its structure features an
adenosine core with a 4-aminobenzyl group attached to the N° position of the adenine base.

Proposed Synthesis Protocol

The synthesis of N-[(4-Aminophenyl)methyl]adenosine can be achieved through a
nucleophilic aromatic substitution reaction. A plausible and commonly employed method for
creating N°-substituted adenosine analogs involves the reaction of a 6-halopurine riboside with
the desired amine.[1][2][3]

Reaction Scheme:

Base (e.g., DIPEA)
Solvent (e.g., MeCN)
Heat

G-Chloropurine Riboside

G-Aminobenzylamine
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A proposed synthetic route for N-[(4-Aminophenyl)methylladenosine.
Step-by-Step Methodology:

o Reactant Preparation: Dissolve 6-chloropurine riboside and an excess of 4-
aminobenzylamine in a suitable aprotic polar solvent, such as acetonitrile (MeCN) or N,N-
dimethylformamide (DMF).

o Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), to
the reaction mixture to scavenge the hydrochloric acid byproduct.

¢ Reaction Conditions: Heat the reaction mixture at an elevated temperature (e.g., 70-80 °C)
and monitor the progress of the reaction by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC).
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» Work-up and Purification: Upon completion, cool the reaction mixture and remove the solvent
under reduced pressure. The crude product can then be purified by column chromatography
on silica gel to yield N-[(4-Aminophenyl)methyl]adenosine.

Biological Activity and Mechanism of Action

N-[(4-Aminophenyl)methyl]ladenosine functions as a non-selective agonist at adenosine As
receptors. Adenosine receptors are a class of G protein-coupled receptors (GPCRSs) that are
crucial in regulating a wide array of physiological functions.

Adenosine Az Receptor Signhaling

The activation of the As adenosine receptor by an agonist like N-[(4-
Aminophenyl)methyl]Jadenosine initiates a cascade of intracellular signaling events. The As
receptor is primarily coupled to the Gi/o family of G proteins.[4][5]
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Simplified signaling pathway of the As adenosine receptor.
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Key Downstream Effects:

« Inhibition of Adenylyl Cyclase: The activated Gai subunit inhibits adenylyl cyclase, leading to
a decrease in intracellular cyclic adenosine monophosphate (CAMP) levels.[6][7] This, in
turn, reduces the activity of protein kinase A (PKA).

 Activation of Phospholipase C: The By subunits of the G protein can activate phospholipase
C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG).[8] This leads to the mobilization of intracellular
calcium and the activation of protein kinase C (PKC).

o Modulation of Mitogen-Activated Protein Kinase (MAPK) Pathways: As receptor activation
has been shown to modulate the activity of various MAPK pathways, including the
extracellular signal-regulated kinase (ERK) and p38 MAPK pathways, which are involved in
cell proliferation, differentiation, and apoptosis.[4]

The physiological consequences of As receptor activation are cell-type and context-dependent,
with reported effects including anti-inflammatory responses, cardioprotection, and modulation
of cell growth and apoptosis.

Experimental Protocols
Adenosine Receptor Binding Assay

To determine the affinity of N-[(4-Aminophenyl)methyl]adenosine for the As adenosine
receptor, a competitive radioligand binding assay can be performed.

Materials:

e Cell membranes expressing the human As adenosine receptor.

» Radioligand (e.qg., [*?°IJAB-MECA).

e N-[(4-Aminophenyl)methyl]ladenosine (as the competing ligand).

o Assay buffer (e.g., 50 mM Tris-HCI, pH 7.4, containing 10 mM MgClz, 1 mM EDTA, and
adenosine deaminase).
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e Glass fiber filters.
e Scintillation counter.
Procedure:

 Incubation: In a microtiter plate, combine the cell membranes, radioligand at a fixed
concentration (typically at its Ks value), and varying concentrations of N-[(4-
Aminophenyl)methyl]adenosine.

o Equilibration: Incubate the mixture at room temperature for a sufficient time to reach
equilibrium (e.g., 2 hours).

« Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester
to separate bound from free radioligand.

e Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound
radioligand.

o Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

o Data Analysis: Determine the ICso value (the concentration of the competing ligand that
inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. The
Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

A reverse-phase HPLC (RP-HPLC) method can be developed for the analysis and
quantification of N-[(4-Aminophenyl)methylJadenosine.[9][10]

Instrumentation and Conditions:
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Parameter Recommended Setting

C18 reverse-phase column (e.g., 4.6 x 150 mm,

Column
5 pm)
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
) A linear gradient from 5% to 95% Mobile Phase
Gradient _
B over 20 minutes
Flow Rate 1.0 mL/min
Detection UV at 260 nm
Injection Volume 10 pL

Sample Preparation:

Dissolve the sample in a suitable solvent, such as a mixture of water and acetonitrile, and filter
through a 0.22 um syringe filter before injection.

Conclusion

N-[(4-Aminophenyl)methyl]adenosine serves as a valuable pharmacological tool for
investigating the physiological and pathological roles of the As adenosine receptor. Its well-
defined chemical structure and biological activity make it a key compound in the ongoing
research into adenosine signaling and the development of novel therapeutics targeting this
pathway. The synthetic and analytical methods outlined in this guide provide a solid foundation
for researchers to work with this important molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

